Cas no 100078-91-9 (1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-(2-phenylethyl)-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-(2-phenylethyl)-
• CAS No: 100078-91-9
• MF: C₁₄H₁₄N₄
• MW: 238.28776216507
• CID: 170599
• PubChem ID: 3063189
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-(2-phenylethyl)-
• 3-methyl-7-(2-phenylethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 1,2,4-Triazolo(4,3-b)pyridazine, 3-methyl-7-(2-phenylethyl)-
• 3-Methyl-7-(2-phenylethyl)-1,2,4-triazolo(4,3-b)pyridazine
• 3-methyl-7-phenethyl-[1,2,4]triazolo[4,3-b]pyridazine
• LS-156695
• SR 95410
• 100078-91-9
• DTXSID60142910

• Inchi： 1S/C14H14N4/c1-11-16-17-14-9-13(10-15-18(11)14)8-7-12-5-3-2-4-6-12/h2-6,9-10H,7-8H2,1H3
• InChI Key： VYQKSUALEUEYRY-UHFFFAOYSA-N
• SMILES： N12C(C)=NN=C1C=C(C=N2)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 238.12202
• Monoisotopic Mass: 238.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.21
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.657
• PSA: 43.08
• LogP: 2.21790